Cas no 957035-38-0 (4-Chloro-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine)

4-Chloro-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a chloro group at the 4-position, a methyl group at the 2-position, and a pyrazole moiety at the 6-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances reactivity for further functionalization, while the pyrazole ring contributes to potential biological activity. Its well-defined molecular architecture makes it valuable for constructing complex molecules in medicinal chemistry, particularly in the development of kinase inhibitors or pesticidal agents. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic applications.
4-Chloro-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine structure
957035-38-0 structure
Product Name:4-Chloro-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine
CAS No:957035-38-0
MF:C8H7ClN4
MW:194.620979547501
MDL:MFCD00297195
CID:821276
PubChem ID:26369841
Update Time:2025-06-07

4-Chloro-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine
    • 4-chloro-2-methyl-6-pyrazol-1-ylpyrimidine
    • 4-chloro-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine(SALTDATA: FREE)
    • 4-chloro-2-methyl-6-(1-pyrazolyl)pyrimidine
    • 4-chloro-2-methyl-6-pyrazol-1-yl-pyrimidine
    • AKOS011769770
    • 4-Chloro-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine, AldrichCPR
    • 4-Chloro-2-methyl-6(1H-Pyrazol-1-yl)pyrimide
    • MFCD00297195
    • 957035-38-0
    • 4-chloranyl-2-methyl-6-pyrazol-1-yl-pyrimidine
    • EN300-6488243
    • CS-0205419
    • A845394
    • DTXSID10649989
    • BS-29879
    • Z991536428
    • MDL： MFCD00297195
    • Inchi： 1S/C8H7ClN4/c1-6-11-7(9)5-8(12-6)13-4-2-3-10-13/h2-5H,1H3
    • InChI Key： CVEVLWOIJHYNBQ-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=NC(C)=N1)N1C=CC=N1

Computed Properties

  • Exact Mass: 194.03600
  • Monoisotopic Mass: 194.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.60000
  • LogP: 1.62410

4-Chloro-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine Pricemore >>

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